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Compound of Interest

Compound Name: Methanol-180
CAS No.: 5770-05-8
Cat. No.: B1365349
Get Quote
. J

Application Note: High-Fidelity Global Carboxyl Methylation for Quantitative Proteomics Using
Methanol-180

Part 1: Core Directive & Scientific Context
Abstract

This protocol details the methodology for Global Carboxyl Methylation using Methanol-180 (

). Unlike the more common enzymatic

-water exchange (which labels only C-termini) or Methanol-d3 labeling (which introduces
deuterium), this chemical approach esterifies all carboxyl groups (Asp, Glu, and C-termini).

Why Methanol-1807? While Deuterated Methanol (

) is cheaper and offers a larger mass shift (+3 Da), deuterium atoms can interact with C18
stationary phases differently than hydrogen, causing slight retention time shifts (the "Deuterium
Effect”). This misalignment complicates quantification in MS1. Methanol-180 introduces a +2
Da shift per site with zero retention time shift, ensuring perfect co-elution of Light (
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) and Heavy (

) peptides, thereby maximizing quantification accuracy.

Mechanism of Action

The reaction is an acid-catalyzed Fischer esterification. Anhydrous HCI is generated in situ by
adding acetyl chloride to methanol. The protonated carbonyl oxygen is attacked by the
methanol nucleophile.

e Light Label:

e Heavy Label:

Mass Shift Logic:

e Native to Light Methyl: +14.01 Da (

)

o Light Methyl to Heavy Methyl: +2.004 Da (

)

e Note: High-resolution MS (Orbitrap or FT-ICR, R > 60,000) is required to resolve the Heavy
peak from the natural M+2 isotope of the Light peptide.

Part 2: Experimental Protocol
Materials & Reagents
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Reagent

Grade/Specification

Purpose

Methanol-180

>95 atom %

, Anhydrous

Heavy Isotope Labeling

Reagent

Methanol-160

HPLC Grade, Anhydrous

Light Labeling Reagent

Acetyl Chloride

>99%, Reagent Grade

Catalyst (Generates HCl in

situ)

Trypsin

Sequencing Grade

Protein Digestion

Ammonium Bicarbonate

Mass Spec Grade

Digestion Buffer

Sep-Pak C18 Cartridges

Waters or equivalent

Desalting/Cleanup

Pre-Analytical Workflow: Digestion

Standardize protein input to 100 g per condition.

56°C) and Alkylate (IAA, 15 mM, RT, dark).

Lysis & Denaturation: Extract proteins using 8M Urea or 5% SDS. Reduce (DTT, 5 mM,

o Digestion: Dilute Urea <1M. Add Trypsin (1:50 w/w). Incubate overnight at 37°C.

« Critical Step - Lyophilization: The esterification reaction is sensitive to water (hydrolysis

competes with esterification).

o Action: Desalt peptides using C18 cartridges.[1][2] Elute in 80% ACN/0.1% Formic Acid.[1]

o Action:Lyophilize to complete dryness. Samples must be a white powder with no residual

moisture.

Labeling Reaction (The "Methanol-180" Step)

Perform this step in a fume hood. Acetyl chloride is volatile and corrosive.

A. Reagent Preparation (Freshly Made):
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» Prepare Heavy Reagent: In a glass vial, dropwise add 160 pL of Acetyl Chloride to 1 mL of
anhydrous Methanol-180 while stirring on ice.

o Chemistry:
. This generates ~2 M anhydrous HCI in MeOH.
o Prepare Light Reagent: Repeat using standard Methanol-160.

B. Esterification:

Add 100 pL of Light Reagent to the "Control" peptide pellet.

Add 100 pL of Heavy Reagent to the "Experimental” peptide pellet.

Vortex vigorously for 1 minute to dissolve peptides.

Incubate at Room Temperature (25°C) for 1 hour.

o Note: Avoid high heat (60°C+) as it may cause side reactions or degradation of labile
PTMs.

C. Quenching & Mixing:

Flash freeze samples in liquid nitrogen or dry ice to stop the reaction.

Lyophilize immediately to remove the HCI/Methanol mixture.

o Warning: Do not rotovap at high heat; acid concentration increases during evaporation,
potentially degrading peptides.

Resuspend both Light and Heavy samples in 50 pL of 0.1% Formic Acid.

Mix 1:1 based on initial protein concentration.

Post-Labeling Cleanup

Although reagents are volatile, trace methyl esters or side products may remain.
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e Perform a quick C18 StageTip cleanup.

e Elute, dry, and resuspend in LC-MS loading buffer.

Part 3: Visualization & Logic
Workflow Diagram

The following diagram illustrates the parallel processing required to ensure guantitative
integrity.
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Sample Preparation

Protein Lysate (100 pg)

'

Trypsin Digestion

'

Lyophilization
(CRITICAL: Anhydrous)

Add MeOH-160 / HCI Add MeOH-180 / HCI

Incubate 1h @ 25°C Incubate 1h @ 25°C

LC-MS/MS
(High Res MS1)

Data Analysis
(+2 Da Shift/Site)

Click to download full resolution via product page
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Caption: Parallel workflow for Methanol-180 labeling. Anhydrous conditions prior to labeling
(Step S3) are the primary control point for reaction efficiency.

Chemical Mechanism Diagram

Visualizing the isotope incorporation at the molecular level.[3]

Caption: Acid-catalyzed substitution. The hydroxyl group of the carboxyl is replaced by the
methoxy group from the alcohol.

Part 4: Quality Control & Troubleshooting
Validation of Labeling Efficiency

Before running the full gradient, perform a "Label Check" LC-MS run.
o Search Parameters: Set "Methyl (C-term, D, E)" as a variable modification (+14.01 Da).
o Calculate Efficiency:

Target: >95% efficiency. If <90%, the initial lyophilization was likely incomplete.

Troubleshooting Table
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Issue

Probable Cause

Corrective Action

Low Labeling Efficiency

Residual water in sample

Lyophilize longer; ensure
MeOH is anhydrous.

Peptide Precipitation

Protein concentration too high

Dilute sample before adding
Methanolic HCI.

Back-Exchange

Exposure to water at high pH

Keep pH < 6 during
mixing/storage. Esters

hydrolyze at basic pH.

Overlapping Isotope Clusters

Resolution too low

Use Orbitrap resolution >60k
or 120k. The +2 Da shift is
tight.

Side Reactions

N-terminal methylation

This is expected but slower
than carboxyl. Can be included

in search params.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9170757/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F17167844%2F
https://www.benchchem.com/product/b1365349?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12394793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12394793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3013457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3013457/
https://academic.oup.com/bfg/article/8/2/136/200999
https://pmc.ncbi.nlm.nih.gov/articles/PMC9170757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9170757/
https://www.benchchem.com/product/b1365349/docs#experimental-protocol-for-methanol-18o-labeling-in-proteomics
https://www.benchchem.com/product/b1365349/docs#experimental-protocol-for-methanol-18o-labeling-in-proteomics
https://www.benchchem.com/product/b1365349/docs#experimental-protocol-for-methanol-18o-labeling-in-proteomics
https://www.benchchem.com/product/b1365349/docs#experimental-protocol-for-methanol-18o-labeling-in-proteomics
https://www.benchchem.com/product/b1365349?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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